Cas no 1351664-12-4 ((2E)-1-{4-6-(1H-imidazol-1-yl)pyridazin-3-ylpiperazin-1-yl}-3-(thiophen-2-yl)prop-2-en-1-one)

• Product Name: (2E)-1-{4-6-(1H-imidazol-1-yl)pyridazin-3-ylpiperazin-1-yl}-3-(thiophen-2-yl)prop-2-en-1-one
• CAS No: 1351664-12-4
• MF: C₁₈H₁₈N₆OS
• MW: 366.440121173859
• CID: 6136271
• PubChem ID: 56765869
• Update Time: 2025-07-15

(2E)-1-{4-6-(1H-imidazol-1-yl)pyridazin-3-ylpiperazin-1-yl}-3-(thiophen-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-1-{4-6-(1H-imidazol-1-yl)pyridazin-3-ylpiperazin-1-yl}-3-(thiophen-2-yl)prop-2-en-1-one
• (E)-1-(4-(6-(1H-imidazol-1-yl)pyridazin-3-yl)piperazin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one
• 1351664-12-4
• F6235-0227
• AKOS024541155
• (E)-1-[4-(6-imidazol-1-ylpyridazin-3-yl)piperazin-1-yl]-3-thiophen-2-ylprop-2-en-1-one
• VU0538678-1
• (2E)-1-{4-[6-(1H-imidazol-1-yl)pyridazin-3-yl]piperazin-1-yl}-3-(thiophen-2-yl)prop-2-en-1-one

• Inchi： 1S/C18H18N6OS/c25-18(6-3-15-2-1-13-26-15)23-11-9-22(10-12-23)16-4-5-17(21-20-16)24-8-7-19-14-24/h1-8,13-14H,9-12H2/b6-3+
• InChI Key： NJAYJOLJGWZURF-ZZXKWVIFSA-N
• SMILES： S1C=CC=C1/C=C/C(N1CCN(C2=CC=C(N3C=NC=C3)N=N2)CC1)=O

Computed Properties

• Exact Mass: 366.12628039g/mol
• Monoisotopic Mass: 366.12628039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 95.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on (2E)-1-{4-6-(1H-imidazol-1-yl)pyridazin-3-ylpiperazin-1-yl}-3-(thiophen-2-yl)prop-2-en-1-one

Comprehensive Overview of (2E)-1-{4-6-(1H-imidazol-1-yl)pyridazin-3-ylpiperazin-1-yl}-3-(thiophen-2-yl)prop-2-en-1-one (CAS No. 1351664-12-4)

The compound (2E)-1-{4-6-(1H-imidazol-1-yl)pyridazin-3-ylpiperazin-1-yl}-3-(thiophen-2-yl)prop-2-en-1-one, identified by its CAS number 1351664-12-4, is a sophisticated organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This molecule features a unique combination of imidazole, pyridazine, and thiophene moieties, which are known for their diverse biological activities. Researchers are particularly interested in its potential applications as a kinase inhibitor or GPCR modulator, given its structural resemblance to other pharmacologically active compounds.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for targeted treatments in oncology, neurology, and immunology. The (2E)-1-{4-6-(1H-imidazol-1-yl)pyridazin-3-ylpiperazin-1-yl}-3-(thiophen-2-yl)prop-2-en-1-one scaffold is being explored for its potential to address unmet medical needs, such as drug-resistant cancers and neurodegenerative disorders. Its piperazine linker and α,β-unsaturated ketone functionality make it a promising candidate for covalent binding strategies, a hot topic in modern drug design.

From a synthetic perspective, the preparation of CAS 1351664-12-4 involves multi-step organic transformations, including cross-coupling reactions and heterocyclic ring formations. Chemists are optimizing these protocols to improve yields and scalability, as the compound's complexity presents challenges in large-scale production. The thiophene and imidazole rings contribute to its lipophilicity and metabolic stability, key factors in pharmacokinetic optimization.

The rise of AI-driven drug discovery has further amplified interest in compounds like (2E)-1-{4-6-(1H-imidazol-1-yl)pyridazin-3-ylpiperazin-1-yl}-3-(thiophen-2-yl)prop-2-en-1-one. Machine learning models are being trained to predict its binding affinities and off-target effects, accelerating the identification of potential therapeutic applications. Additionally, its structural novelty makes it a valuable subject for cheminformatics studies, particularly in the context of fragment-based drug design.

Environmental and green chemistry considerations are also shaping research around this compound. Scientists are investigating catalytic methods and solvent-free conditions to synthesize CAS 1351664-12-4 more sustainably. This aligns with the broader pharmaceutical industry's push toward eco-friendly synthesis and reduced waste generation, a topic frequently searched by professionals in the field.

In conclusion, (2E)-1-{4-6-(1H-imidazol-1-yl)pyridazin-3-ylpiperazin-1-yl}-3-(thiophen-2-yl)prop-2-en-1-one represents a compelling case study at the intersection of medicinal chemistry, computational biology, and sustainable science. Its multi-target potential and structural elegance continue to inspire innovative research across disciplines, making it a compound to watch in the coming years.